Cas no 1216662-88-2 (5-Pyridin-3-ylcyclohexane-1,3-dione)

• Product Name: 5-Pyridin-3-ylcyclohexane-1,3-dione
• CAS No: 1216662-88-2
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• MDL: MFCD11840301
• CID: 2654381
• Update Time: 2025-10-19

5-Pyridin-3-ylcyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-Pyridin-3-ylcyclohexane-1,3-dione
• SBB055323
• 5-(3-pyridyl)cyclohexane-1,3-dione
• 5-(Pyridin-3-yl)cyclohexane-1,3-dione

• MDL： MFCD11840301
• Inchi： 1S/C11H11NO2/c13-10-4-9(5-11(14)6-10)8-2-1-3-12-7-8/h1-3,7,9H,4-6H2
• InChI Key： YJIGAOKAHPKIJP-UHFFFAOYSA-N
• SMILES： O=C1CC(CC(C2C=NC=CC=2)C1)=O

Computed Properties

• Exact Mass: 189.079
• Monoisotopic Mass: 189.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47

Experimental Properties

• Color/Form: White solid

Additional information on 5-Pyridin-3-ylcyclohexane-1,3-dione

Introduction to 5-Pyridin-3-ylcyclohexane-1,3-dione (CAS No: 1216662-88-2)

5-Pyridin-3-ylcyclohexane-1,3-dione is a fascinating compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, exhibits promising potential in various biological and chemical applications. The molecular structure of 5-Pyridin-3-ylcyclohexane-1,3-dione combines a pyridine ring with a cyclohexane core, adorned with a diketone moiety, which contributes to its diverse reactivity and functional properties.

The compound's Chemical Abstracts Service (CAS) number, CAS No: 1216662-88-2, uniquely identifies it in scientific literature and databases. This numbering system ensures precise referencing and facilitates accurate documentation in research papers, patents, and industrial applications. The significance of this compound lies in its ability to serve as a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel pharmaceutical agents.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their inherent biological activity and structural diversity. 5-Pyridin-3-ylcyclohexane-1,3-dione is no exception, as it has been explored for its potential role in drug discovery and development. Its pyridine ring is a well-known pharmacophore that interacts with various biological targets, while the cyclohexane ring provides steric and electronic modulation. This combination makes it an attractive scaffold for designing molecules with tailored biological properties.

The diketone functional group in 5-Pyridin-3-ylcyclohexane-1,3-dione further enhances its utility as a synthetic intermediate. Diketones are known for their reactivity in various organic transformations, including condensation reactions, Michael additions, and cyclizations. These reactions can be harnessed to create more complex structures, making this compound valuable for constructing novel therapeutic agents. The ability to modify the substituents on the pyridine and cyclohexane rings allows for fine-tuning of the compound's properties, enabling researchers to optimize its biological activity.

One of the most compelling aspects of 5-Pyridin-3-ylcyclohexane-1,3-dione is its potential application in the development of small-molecule drugs. Recent studies have highlighted its role as a precursor in the synthesis of kinase inhibitors, which are crucial for treating various cancers and inflammatory diseases. Kinase enzymes play a pivotal role in cell signaling pathways, and inhibiting their activity can disrupt abnormal cell growth and inflammation. The structural features of 5-Pyridin-3-ylcyclohexane-1,3-dione make it an ideal candidate for designing selective kinase inhibitors.

In addition to its pharmaceutical applications, 5-Pyridin-3-ylcyclohexane-1,3-dione has also been explored in materials science and chemical biology. Its unique electronic properties make it suitable for use in organic electronics and sensors. The compound's ability to undergo photochemical reactions has been leveraged in the development of photoreactive materials that can be used in light-driven therapies and diagnostics.

The synthesis of 5-Pyridin-3-ylcyclohexane-1,3-dione involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Researchers have developed various synthetic routes to access this compound, each with its own advantages and challenges. Common methodologies include cyclization reactions of pyridine derivatives with cyclohexanone precursors under acidic or basic conditions. These reactions often require precise control over reaction conditions to minimize side products and maximize desired yields.

The growing interest in heterocyclic compounds like 5-Pyridin-3-ylcyclohexane-1,3-dione has spurred innovation in synthetic chemistry. Advances in catalytic methods have enabled more efficient and sustainable synthesis routes. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce substituents on the pyridine ring with high selectivity. These catalytic approaches not only improve reaction efficiency but also reduce waste generation, aligning with the principles of green chemistry.

The biological activity of 5-Pyridin-3-ylcyclohexane-1,3-dione has been extensively studied in recent years. In vitro assays have revealed its potential as an inhibitor of various kinases, including those involved in cancer progression. Preclinical studies have demonstrated promising results in animal models, suggesting its therapeutic efficacy against certain diseases. These findings have prompted further investigation into its mechanisms of action and potential clinical applications.

The structural diversity of heterocyclic compounds like 5-Pyridin-3-ylcyclohexane-1,3-dione offers a rich palette for drug discovery efforts. By modifying different parts of the molecule, researchers can explore a wide range of biological activities. This flexibility is particularly valuable in addressing complex diseases that require multifaceted therapeutic approaches. The compound's unique combination of structural features makes it a promising candidate for developing novel treatments against various disorders.

In conclusion,< strong >5-Pyridin - 3 - ylcyclo hexane - 1 , 3 - dione (CAS No: 1216662 - 88 - 2) strong > is a versatile compound with significant potential in pharmaceutical research and beyond . Its unique structural features , reactivity , and biological activity make it an attractive scaffold for designing novel therapeutic agents . The ongoing research into this compound highlights its importance as a synthetic intermediate and a potential drug candidate . As our understanding of chemical biology continues to evolve , compounds like< strong > 5 - Py rid ine - 3 - ylcyc lo hex ane - 1 , 3 - dione strong > will undoubtedly play a crucial role in advancing medical science . p >